Cas no 17916-85-7 (Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-(sulfooxy)-, (17b)- (9CI))

• Product Name: Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-(sulfooxy)-, (17b)- (9CI)
• CAS No: 17916-85-7
• MF: C₁₈H₂₂O₆S
• MW: 366.428684711456
• CID: 149843
• PubChem ID: 66844
• Update Time: 2025-04-19

Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-(sulfooxy)-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-(sulfooxy)-, (17b)- (9CI)
• 16-oxoestradiol 3-sulfate
• (17beta)-17-hydroxy-16-oxoestra-1,3,5(10)-trien-3-yl hydrogen sulfate
• 16-OE-3-S
• Estra-1,3,5(10)-trien-16-one, 17-hydroxy-3-(sulfooxy)-, (17beta)-
• 17916-85-7
• 17-Hydroxy-16-oxoestra-1(10),2,4-trien-3-yl hydrogen sulfate
• DTXSID60939185
• [(8R,9S,13S,14S,17R)-17-hydroxy-13-methyl-16-oxo-7,8,9,11,12,14,15,17-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate

• Inchi： 1S/C18H22O6S/c1-18-7-6-13-12-5-3-11(24-25(21,22)23)8-10(12)2-4-14(13)15(18)9-16(19)17(18)20/h3,5,8,13-15,17,20H,2,4,6-7,9H2,1H3,(H,21,22,23)/t13-,14-,15+,17+,18+/m1/s1
• InChI Key： QJFFNUBKYWXXCO-YONAWACDSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](C(C[C@H]21)=O)O

Computed Properties

• Exact Mass: 366.11376
• Monoisotopic Mass: 366.11370959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers